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Abstract
LML134, a novel histamine H3 receptor (H3R) inverse agonist, was developed by Novartis for

the treatment of excessive sleep disorders, such as shift work disorder (SWD). The core design

principle behind LML134 was to create a compound with rapid brain penetration and a fast

kinetic profile. This approach aimed to mitigate the mechanism-based side effect of insomnia

that has challenged the development of other H3R inverse agonists. Preclinical studies

demonstrated promising pharmacokinetic and pharmacodynamic properties, leading to its

progression into clinical trials. Phase I studies in healthy volunteers were completed, followed

by a Phase II proof-of-concept trial in patients with SWD. While the Phase II trial indicated a

wakefulness-promoting effect, the development of LML134 for sleep-related disorders was

ultimately discontinued by the sponsor for reasons unrelated to safety. This guide provides a

comprehensive overview of the discovery, development, and scientific foundation of LML134.

Introduction
Excessive daytime sleepiness is a hallmark symptom of several sleep disorders, significantly

impacting patients' quality of life, productivity, and safety. The histaminergic system, particularly
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the histamine H3 receptor (H3R), plays a crucial role in regulating the sleep-wake cycle. The

H3R acts as a presynaptic autoreceptor on histaminergic neurons, inhibiting histamine

synthesis and release. Consequently, inverse agonists of the H3R are expected to increase

histaminergic tone in the brain, thereby promoting wakefulness.

While several H3R inverse agonists have entered clinical trials, a common challenge has been

mechanism-based insomnia. This is often attributed to compounds with slow receptor

dissociation kinetics, leading to sustained receptor blockade. The development of LML134 was

a strategic effort to overcome this limitation by identifying a potent H3R inverse agonist with a

"fast-on/fast-off" kinetic profile. The hypothesis was that such a compound would provide a

therapeutic, wake-promoting effect during the desired period without interfering with sleep

during the subsequent rest phase.

Preclinical Development
Discovery and Optimization
The discovery of LML134 stemmed from a medicinal chemistry program focused on identifying

novel H3R inverse agonists with favorable pharmacokinetic and pharmacodynamic properties.

The optimization process prioritized compounds that demonstrated high receptor occupancy

shortly after administration, followed by rapid disengagement from the receptor. This led to the

identification of LML134 as a promising clinical candidate.

Pharmacology
LML134 is a potent and selective inverse agonist of the histamine H3 receptor. In preclinical

studies, it demonstrated high affinity for the H3R and functional antagonism of receptor activity.

Pharmacokinetics
Preclinical pharmacokinetic studies in rats revealed that LML134 is characterized by rapid oral

absorption and clearance.

Table 1: Preclinical Pharmacokinetic Parameters of LML134 in Rats
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Parameter Value

Time to maximum concentration (tmax) 0.5 hours

Fraction absorbed (oral) 44%

Terminal half-life (intravenous) 0.44 hours

Plasma protein binding (rat) Fu = 39.0%

Plasma protein binding (dog) Fu = 57.6%

Plasma protein binding (human) Fu = 33.6%

Fu = fraction unbound

These data supported the desired profile of a compound with rapid onset and a short duration

of action.

Safety Pharmacology
Preclinical safety pharmacology studies were conducted to assess the potential for adverse

effects on major physiological systems.

Clinical Development
LML134 progressed into clinical development to evaluate its safety, tolerability,

pharmacokinetics, and efficacy in humans.

Phase I Clinical Program
A first-in-human, randomized, double-blind, placebo-controlled, single and multiple ascending

oral dose study (NCT02334449) was conducted in healthy volunteers. The primary objectives

were to assess the safety and tolerability of LML134. A key secondary objective was to

characterize its pharmacokinetic profile in humans.

Another Phase I study in healthy volunteers utilized positron emission tomography (PET) with

the radioligand [11C]MK-8278 to characterize the regional brain H3 receptor occupancy of

LML134 following a single oral dose. This study aimed to determine the optimal dose for

achieving target engagement in the brain.
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Phase II "Proof of Concept" Clinical Trial
(CLML134X2201)
A randomized, double-blind, placebo-controlled, crossover, multi-center "Proof of Concept"

(PoC) study (NCT03141086) was conducted to assess the wakefulness-promoting effect,

safety, tolerability, and pharmacokinetics of LML134 in patients with Shift Work Disorder

(SWD).

The primary objective of this study was to demonstrate that LML134 could significantly

increase wakefulness compared to placebo in patients with SWD. The primary endpoint was

the mean sleep latency as measured by the Multiple Sleep Latency Test (MSLT). Safety,

tolerability, and pharmacokinetic parameters were also evaluated.

The study demonstrated that participants were less sleepy at night after taking LML134
compared to placebo. Participants stayed awake longer during the MSLT nap times after

receiving LML134. However, the effect of LML134 on sleepiness was observed to be less

pronounced at the fourth nap time, which occurred approximately 9.5 hours after drug

administration.

In patients with SWD, LML134 reached its maximum concentration in the blood approximately

3 hours after administration.

LML134 was found to be safe for the participants in this trial. The most commonly reported

adverse event was headache. No serious adverse events were reported during the study.

Table 2: Adverse Events in the Phase II (CLML134X2201) Trial

Adverse Event Category LML134 (n=21) Placebo (n=23)

Any Adverse Event 24% (5) 13% (3)

Serious Adverse Events 0% (0) 0% (0)

Discontinuation due to Adverse

Events
10% (2) 0% (0)
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The CLML134X2201 trial was terminated early. This decision was not related to safety

concerns but was based on the sponsor's decision to discontinue all research on LML134 for

sleep-related diseases.

Mechanism of Action and Signaling Pathways
LML134 functions as an inverse agonist at the histamine H3 receptor. As a presynaptic

autoreceptor, the H3R tonically inhibits the synthesis and release of histamine from

histaminergic neurons in the tuberomammillary nucleus (TMN) of the hypothalamus. By binding

to and inactivating the H3R, LML134 disinhibits these neurons, leading to increased histamine

release in various brain regions. Elevated histamine levels then activate postsynaptic histamine

H1 receptors, which are known to promote wakefulness and arousal.
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Histamine H3 Receptor Inverse Agonist Mechanism of Action.

Key Experimental Protocols
Multiple Sleep Latency Test (MSLT)
The MSLT is a standardized test used to objectively measure daytime sleepiness. The protocol

for the CLML134X2201 trial involved the following steps:
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Nocturnal Polysomnography (PSG): The MSLT is conducted on the day following an

overnight PSG to ensure the patient has had an adequate opportunity for sleep and to rule

out other sleep disorders that could cause sleepiness.

Nap Opportunities: The test consists of four or five scheduled nap opportunities throughout

the day, typically starting 1.5 to 3 hours after waking from the overnight PSG.

Nap Timing: Each nap is separated by a 2-hour interval.

Procedure: For each nap, the patient is asked to lie down in a dark, quiet room and try to fall

asleep.

Sleep Latency Measurement: The time from "lights out" to the first epoch of sleep is

measured.

Nap Termination: If the patient falls asleep, they are allowed to sleep for 15 minutes. If no

sleep occurs within 20 minutes, the nap trial is ended.

Data Analysis: The mean sleep latency across all naps is calculated. A shorter mean sleep

latency is indicative of greater physiological sleepiness.
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Multiple Sleep Latency Test (MSLT) Experimental Workflow.
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Positron Emission Tomography (PET) for Receptor
Occupancy
PET imaging was used to quantify the binding of LML134 to H3 receptors in the brain. The

general protocol for such a study is as follows:

Radioligand Administration: A specific PET radioligand that binds to the H3 receptor, such as

[11C]MK-8278, is administered intravenously to the study participant.

PET Scanning: The participant is positioned in a PET scanner, which detects the positrons

emitted by the radioligand. This allows for the visualization and quantification of the

radioligand's distribution in the brain.

Baseline Scan: A baseline PET scan is performed without the administration of LML134 to

determine the baseline density of H3 receptors.

LML134 Administration: A single oral dose of LML134 is administered to the participant.

Post-Dose Scan: A second PET scan is performed after LML134 administration.

Data Analysis: The reduction in radioligand binding in the post-dose scan compared to the

baseline scan is used to calculate the percentage of H3 receptors occupied by LML134 at a

given dose and time point.
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PET Receptor Occupancy Experimental Workflow.

Conclusion
LML134 was a rationally designed H3R inverse agonist with a "fast-on/fast-off" kinetic profile

aimed at providing a wake-promoting effect without causing insomnia. Preclinical data

supported this profile, and the compound progressed to clinical trials. The Phase II proof-of-

concept study in patients with Shift Work Disorder suggested that LML134 was effective in

promoting wakefulness and was well-tolerated. Despite these promising early results, the

development of LML134 for sleep-related disorders was discontinued for strategic reasons by

the sponsor. The discovery and development history of LML134 provides valuable insights into
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the therapeutic potential and challenges associated with targeting the histamine H3 receptor for

the treatment of sleep disorders.

To cite this document: BenchChem. [LML134: A Technical Guide to its Discovery and
Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2814439/docs#lml134-a-technical-guide-to-its-
discovery-and-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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